Acid Red 122
Description
Historical Context and Evolution of Research on Acid Red 122 and Related Azo Dyes
The history of synthetic dyes, including azo dyes like Acid Red 122, dates back to the mid-19th century, marking a significant shift from natural colorants. cdnsciencepub.com Azo dyes are characterized by the presence of one or more azo groups (-N=N-) and constitute the largest class of synthetic dyes, widely used due to their low cost, high intensity, and color fastness. indexcopernicus.comnih.gov Research on azo dyes has evolved from their synthesis and application to understanding their environmental fate and impact. Early research focused on developing a wide range of colors and improving dyeing processes. However, as the scale of industrial production increased, the environmental consequences of discharging dye-laden wastewater became apparent. scribd.comcdnsciencepub.com This led to a growing body of research dedicated to the persistence, potential toxicity, and methods for the removal and degradation of azo dyes from the environment. scribd.comindexcopernicus.comcdnsciencepub.comnih.gov Acid Red 122, as a representative azo dye, has been included in these broader research efforts, with studies investigating its behavior in various environmental matrices and its response to different treatment technologies. researchgate.netmdpi.com
Significance of Acid Red 122 in Contemporary Chemical and Environmental Science
Acid Red 122 remains significant in contemporary chemical and environmental science due to its continued use in various industries and its associated environmental challenges. Despite concerns regarding synthetic food azo dyes and their potential health effects, compounds like Azorubine (Acid Red 14) are still utilized in food processing. researchgate.net This continued application means that Acid Red 122 is a relevant pollutant in industrial wastewater. researchgate.net Its chemical stability and limited biodegradability pose a challenge for conventional wastewater treatment methods. researchgate.netcdnsciencepub.com Consequently, research in environmental science focuses on developing effective and sustainable methods for its removal and degradation. researchgate.netindexcopernicus.comcdnsciencepub.commdpi.com In chemical research, studies continue to explore its properties, interactions with other substances, and potential modifications. For instance, research has investigated modifying quinacridone (B94251) pigments, which share structural similarities with certain red pigments, to improve their properties for applications like inkjet inks. researchgate.netresearchgate.net
Overview of Key Research Paradigms for Acid Red 122
Research on Acid Red 122 and similar persistent organic pollutants primarily falls under paradigms focused on environmental remediation and chemical degradation. Key research areas include:
Degradation Studies: Investigating chemical, physical, and biological methods to break down the complex molecular structure of Acid Red 122. This includes advanced oxidation processes (AOPs), electrochemical treatments, and biological degradation using microorganisms. researchgate.netcdnsciencepub.commdpi.comsciopen.com Studies have explored the efficiency of methods like electro-oxidation-plasma treatment for the degradation of Acid Red 14 in aqueous solutions, analyzing factors such as current density and pH. mdpi.com
Adsorption Studies: Exploring various adsorbent materials for the removal of Acid Red 122 from water and wastewater based on principles of adsorption. sciopen.com
Environmental Fate and Transport: Studying how Acid Red 122 behaves in different environmental compartments, such as water and soil, and how it is transported through ecosystems.
Development of Novel Treatment Technologies: Designing and testing new and innovative approaches for the efficient and cost-effective removal of Acid Red 122 from industrial effluents. This includes hybrid approaches combining different treatment methods. mdpi.comresearchgate.net
These research paradigms are driven by the need to mitigate the environmental impact of Acid Red 122 and develop sustainable solutions for managing dye-containing wastewater.
Detailed Research Findings: Degradation of Acid Red 14 by Electro-Oxidation–Plasma Treatment
A study on the degradation of Acid Red 14 (Carmoisine) using a sequenced electro-oxidation–plasma (EO–PAP) process in an aqueous solution investigated the efficiency of this method. The study analyzed the impact of parameters such as current density and pH on the degradation process. mdpi.com
The chemical oxygen demand (COD) removal efficiency was used to evaluate the degradation. At a pH of 5.2, increasing the current density from 10 mA·cm⁻² to 30 mA·cm⁻² resulted in a significant improvement in COD removal efficiency. mdpi.com
Here is a summary of the COD removal efficiency at different current densities at pH 5.2:
| Current Density (mA·cm⁻²) | COD Removal Efficiency (%) |
| 10 | 41.03 |
| 20 | 63.03 |
| 30 | 87.3 |
The study also compared the COD removal efficiency at different pH values (5.2 and 9.0) using a current density of 30 mA·cm⁻². After 120 minutes of treatment, the COD removal efficiency was higher at pH 5.2. mdpi.com
Here is a comparison of COD removal efficiency at different pH values after 120 minutes:
| pH | COD Removal Efficiency (%) |
| 5.2 | 87.3 |
| 9.0 | 77.03 |
The sequenced EO–PAP process demonstrated high degradation efficiency, reaching 100% decolorization for Acid Red 14 in 60 minutes under optimal conditions. mdpi.com The introduction of small quantities of iron ions (Fe²⁺/Fe³⁺) and the formation of hydrogen peroxide during the plasma discharge were observed to enhance the formation of hydroxyl radicals, leading to improved dye degradation. mdpi.com
Properties
CAS No. |
12269-98-6 |
|---|---|
Molecular Formula |
Ir2O12S3 |
Synonyms |
Acid Red 122 |
Origin of Product |
United States |
Synthesis and Functionalization Methodologies of Acid Red 122 and Its Derivatives
Advanced Synthetic Routes for Pigment Red 122
The synthesis of Pigment Red 122 typically involves the preparation of an intermediate, such as 2,5-di-p-toluidinoterephthalic acid (DTTA), followed by a ring-closure reaction guidechem.comjustia.comgoogle.com. Several synthetic routes exist, including those starting from p-xylene (B151628) or utilizing intermediates like dimethyl succinyl succinate (B1194679) and p-toluidine (B81030) guidechem.comchembk.com.
Oxidative Condensation Techniques in Pigment Red 122 Synthesis
Oxidative condensation plays a crucial role in the synthesis of intermediates like DTTA. One reported method involves the oxidative condensation of dimethyl 1,4-cyclohexanedione-2,5-dicarboxylate and p-toluidine under alkaline conditions, utilizing hydrogen peroxide as the oxidant google.com. This approach is noted for its mild conditions, low energy consumption, and high product purity, addressing issues associated with oxidants like sodium m-nitrobenzenesulfonate (B8546208) which are difficult to degrade google.com. Another method for preparing the intermediate DTTA involves a condensation reaction followed by an oxidation reaction where air is introduced into the reaction system google.comguidechem.com.
Role of Catalysis in Industrial Scale Synthesis of Pigment Red 122
Catalysis is employed to facilitate key steps in the industrial synthesis of Pigment Red 122. For instance, solid acids have been adopted to replace polyphosphoric acid (PPA) in the closed-loop reaction step google.com. The use of solid acid catalysts offers advantages such as catalyst recyclability, reduced equipment corrosion, lower waste emission, and decreased production costs google.com. Polyphosphoric acid is also reported as a medium for the ring-closure reaction of the DTTA intermediate to form Pigment Red 122 google.comguidechem.com.
Green Chemistry Principles in Pigment Red 122 Synthesis
Efforts to incorporate green chemistry principles into Pigment Red 122 synthesis aim to minimize environmental impact and improve process efficiency novonesis.comnih.govacs.org. The use of hydrogen peroxide as an oxidant instead of less environmentally friendly alternatives like sodium m-nitrobenzenesulfonate is one example of applying green chemistry in the oxidative condensation step google.com. This substitution leads to milder process conditions and reduced waste google.com. Utilizing recyclable solid acid catalysts in the ring-closure reaction also aligns with green chemistry principles by reducing waste and lowering production costs google.com. Green chemistry emphasizes waste prevention, atom economy, less hazardous synthesis, energy efficiency, and the use of catalysts novonesis.comacs.org.
Chemical Modification and Functionalization of Pigment Red 122
Surface Modification Strategies for Pigment Red 122
Surface modification is a key strategy to improve the properties of Pigment Red 122, particularly its interaction with different application media like polymers nih.govgoogle.com. Techniques include using fumed silica (B1680970) as an adsorption carrier to enhance properties like color light, coloring power, dispersibility, and heat resistance researchgate.net. Encapsulation with polymers or resins is another method to improve dispersion stability and compatibility, especially in applications like inkjet printing inks researchgate.netalfa-chemistry.com. Surface functionalization with organic groups, such as those derived from diazonium salts, can also effectively modify the pigment surface, leading to smaller particle sizes and improved dispersion google.com.
Silane-Mediated Surface Functionalization
Silane coupling agents are utilized for the surface functionalization of Pigment Red 122 to improve its compatibility and dispersion in various matrices, particularly non-polar ones like polyethylene (B3416737) nih.gov. Silanes can act as a bridge between the inorganic pigment surface and organic polymers researchgate.netmdpi.com. Modification with silanes, such as isobutyltrimethoxysilane (B108605) (IBTMS) and octyltriethoxysilane (OTES), has been shown to change the surface free energy of Pigment Red 122, reducing its polarity and improving homogenization with non-polar polymers nih.gov. This modification can be carried out using methods like pulverization in ball mills, which is considered an advantageous "green technology" due to its low cost and absence of solvents nih.govmdpi.com. The attachment of silanes to the pigment surface can occur during the grinding process nih.gov.
Fumed Silica Modification Techniques
Fumed silica is an amorphous silica with a small particle size, typically between 10 and 40 nm, and a high specific surface area. researchgate.netgoogle.com It is utilized as an adsorption carrier for the modification of Pigment Red 122 to enhance its properties. researchgate.net A precipitation-adsorption modification method has been employed for this purpose. researchgate.net
Research indicates that the addition of fumed silica can improve various properties of Pigment Red 122. At a 10% addition level, some properties of the modified pigment are enhanced. researchgate.net When the addition of fumed silica reaches 20%, significant improvements are observed in color light, coloring power, water dispersibility, hiding power, and heat resistance, while the crystal form of the pigment does not significantly change. researchgate.net This suggests that fumed silica modification can lead to a more excellent performance for Pigment Red 122. researchgate.net
The effects of fumed silica modification on Pigment Red 122 have been studied using techniques such as particle size distribution analysis, scanning electron microscopy (SEM), X-ray diffraction (XRD), and thermogravimetric analysis (TGA-DTG). researchgate.net Surface modification of fumed silica can also be performed to introduce hydrophobic functionalities, which can enhance its dispersion in polymeric matrices and impact rheological properties. researchgate.net
Polymer Coating and Encapsulation Methods
Polymer coating and encapsulation techniques are applied to Pigment Red 122 to improve its dispersion and stability in various media, particularly in applications like inks and coatings. Encapsulation involves surrounding the pigment particles with a polymer layer.
One method involves encapsulating aqueous dispersions of nano-scale Pigment Red 122 into UV-curable resins, such as 1,6 hexanediol (B3050542) diacrylate (HDDA) and polyester (B1180765) acrylate (B77674), using a mini-emulsion technique. researchgate.netresearchgate.netresearchgate.net This process involves mixing a surfactant-stabilized pigment dispersion with a monomer/oligomer mini-emulsion and subjecting them to mini-emulsification conditions. researchgate.netresearchgate.net The encapsulated pigment mini-emulsion film can then be UV cured. researchgate.netresearchgate.net Studies using TGA and ultracentrifuge sedimentation have demonstrated the successful encapsulation of Pigment Red 122 into polyester acrylate/HDDA resins. researchgate.netresearchgate.net The polyester acrylate oligomer can stabilize the mini-emulsion droplets in the presence of the organic pigment without requiring additional hydrophobes. researchgate.netresearchgate.net Optimal encapsulation efficiency and suspension stability were observed at a specific weight ratio of polyester acrylate to HDDA. researchgate.netresearchgate.net
Another approach utilizes styrene-maleic acid copolymers for the encapsulation of Pigment Red 122 dispersions via sedimentation. alfa-chemistry.comresearchgate.net The characteristics of the encapsulated pigment dispersion, including stability and particle size, are influenced by the copolymer structure, such as the molar content of maleic acid, molecular weight, and the amount of copolymer used. alfa-chemistry.comresearchgate.net Higher stability and smaller particle size were achieved with this method. alfa-chemistry.com Transmission electron microscopy (TEM) has shown the thickness of the encapsulation layer to be around 5 nm in some cases. alfa-chemistry.com The process involves dissolving the styrene-maleic acid copolymer in a solvent, adding the pigment, and then adding an adsorption promoter to deposit the copolymer onto the pigment surface. alfa-chemistry.com
Polymer coating of pigment particles can also be achieved by precipitation methods. google.com
Synthesis of Copolymers for Acid Red 122 Dispersion
Copolymers are synthesized to act as dispersants for Pigment Red 122, improving its dispersion behavior in various applications, particularly in water-based systems like inks.
Styrene-maleic acid copolymers have been synthesized by free radical polymerization and applied in the dispersion and encapsulation of Pigment Red 122. alfa-chemistry.comresearchgate.netmatec-conferences.org The molar content of maleic acid in the copolymer affects the particle size and stability of the dispersion. alfa-chemistry.comresearchgate.netmatec-conferences.org Increasing the molar content of maleic acid initially decreases particle size and then increases it, while dispersion stability shows a similar trend. matec-conferences.org
Acrylic acid (AA) and 2-ethylhexyl acrylate (2-EHA) copolymers have been synthesized by DL-methionine mediated reversible deactivation radical polymerization (RDRP) for the dispersion of Pigment Red 122 in water. researchgate.net Varying the molar ratios and structures of these copolymers impacts their dispersion capability. researchgate.net A specific molar ratio of AA to 2-EHA (20:1) resulted in strong dispersion, yielding a pigment paste with an average particle size of 227.52 nm and good stability. researchgate.net The introduction of third monomers, such as 2-hydroxypropyl acrylate (HPA) and 2-acrylamido-2-methylpropanesulfonic acid (AMPS), can further enhance the dispersion performance. researchgate.net
Amphiphilic random and block copolymers have also been synthesized as potential dispersants for inkjet inks containing organic pigments. researchgate.net Their effectiveness is evaluated based on properties like surface tension, zeta potential, viscosity, and particle size. researchgate.net
Preparation of Acid Red 122 Nanodispersions
The preparation of nanodispersions of Pigment Red 122 is crucial for achieving fine particle sizes and improved performance in applications like digital textile printing inks.
One method for preparing nanoscale Pigment Red 122 dispersions involves ball milling. alfa-chemistry.comresearchgate.net Pigment powder is mixed with a surfactant, such as SDS, and water, followed by vigorous stirring and ball milling with small glass balls for an extended period. alfa-chemistry.comresearchgate.net The resulting dispersion can then be sonicated to further reduce particle size. alfa-chemistry.comresearchgate.net This ball-milled dispersion can serve as the basis for subsequent encapsulation into UV-curable resins using techniques like mini-emulsion polymerization, resulting in encapsulated pigment particles with average sizes around 100 nm. researchgate.netresearchgate.net
Nanodispersions of Pigment Red 122 can also be prepared using polymeric additives and subjecting the mixture to high-speed dispersion and ultrasonication. ifatcc.org Functionalization of the pigment by synthesis can precede the nanodispersion process. ifatcc.org Particle size analysis using dynamic light scattering (DLS) and transmission electron microscopy (TEM) confirms that the majority of particles in these nanodispersions can be below 500 nm, and in some cases, below 340 nm. ifatcc.org
The use of specific dispersants is key in the formation of stable nanodispersions. High-quality dispersants in pigment compositions can lead to smaller nano-scale pigment particles and enhanced stability. researchgate.netpcc.eu
Data Table: Pigment Red 122 Dispersion Properties with AA-ran-2-EHA Copolymer researchgate.net
| Copolymer AA:2-EHA Molar Ratio | Average Particle Size (nm) | D90 (nm) | Viscosity (mPa·s) | Zeta Potential (mV) | Stability at 60°C |
| 20:1 | 227.52 | 275.31 | 21.33 | -69.67 | Stable for 7 h |
Data Table: Encapsulation of Nano-scale Pigment Red 122 researchgate.netresearchgate.net
| Encapsulation Method | Resins Used | Pigment Preparation | Average Encapsulated Particle Size | Characterization Methods | Key Finding |
| Mini-emulsion technique | 1,6 HDDA, Polyester acrylate | Ball milling, Ultrasonication | ~100 nm | TGA, Ultracentrifuge sedimentation, Laser diffraction | Successful encapsulation, Oligomer stabilizes mini-emulsion |
Data Table: Pigment Red 122 Dispersion Particle Size with Different Methods ifatcc.org
| Pigment | Preparation Method | Average Particle Diameter (Variant I - Liposomal) | Average Particle Diameter (Variant II - Polymeric Additives) |
| Pigment Red 122 | Functionalization, Micro/Nanodispersion | < 500 nm (major part) | < 340 nm (major part) |
Note: Variant I involves encapsulation in liposomes, while Variant II involves polymeric additives.
Environmental Degradation and Remediation of Acid Red 122 in Aqueous Systems
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) represent a promising class of technologies for the treatment of wastewater contaminated with persistent organic pollutants like Acid Red 122. These processes are characterized by the generation of highly reactive species, notably hydroxyl radicals (•OH), which are capable of effectively breaking down complex organic molecules into simpler, less hazardous substances, and in some cases, achieving complete mineralization. rsc.org
Kinetic and Mechanistic Studies of Fenton Reactions
The Fenton reaction, a widely applied AOP, relies on the interaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate potent hydroxyl radicals (•OH). omu.edu.tr The primary reaction involves the catalytic decomposition of H₂O₂ by Fe²⁺: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻. deswater.comnih.gov While the regeneration of Fe²⁺ can occur through the reaction of ferric ions (Fe³⁺) with excess H₂O₂, this step is generally slower than the initial radical generation. omu.edu.tr
Investigations into the kinetics of Fenton reactions for the degradation of azo dyes, such as Acid Red G, frequently indicate that the removal efficiency follows a first-order kinetic model. nih.gov The performance of the Fenton process is significantly influenced by operational parameters including pH, the concentration of H₂O₂, and the concentration of iron ions. deswater.com Optimal conditions for the Fenton reaction are typically observed in acidic environments, commonly around pH 3. omu.edu.trnih.gov Extremely low pH values can impede the reaction due to the formation of stable oxonium ions from H₂O₂. omu.edu.tr
Ozonation and Sonochemical Degradation
Ozonation utilizes ozone (O₃), a powerful oxidant, for the degradation of organic pollutants. Ozone can react directly with dye molecules or indirectly via the formation of reactive oxygen species, including hydroxyl radicals, particularly under alkaline conditions. sapub.orgredalyc.orgcwejournal.org Studies focusing on the ozonation of various azo dyes, including Acid Red 14 and Reactive Orange 122, have demonstrated high decolorization efficiencies. redalyc.org For instance, a high removal rate of 99.9% for Reactive Orange 122 was achieved with a short ozonation time under both alkaline and acidic conditions. redalyc.org The kinetics of azo dye ozonation often conform to a first-order reaction mechanism. researchgate.net Alkaline pH conditions generally promote faster decolorization rates during ozonation. redalyc.orgresearchgate.net
Sonochemical degradation employs high-frequency ultrasound waves to induce cavitation in the aqueous medium. The subsequent collapse of cavitation bubbles generates localized zones of high temperature and pressure, leading to the formation of reactive species, such as •OH radicals, which facilitate pollutant degradation. biotechrep.ir Sonochemical processes have demonstrated effectiveness in degrading organic contaminants. omu.edu.tracs.org The efficiency of sonochemical degradation is influenced by parameters such as ultrasonic frequency and power. acs.org
Synergistic Effects in Combined Advanced Oxidation Processes
The combination of different AOPs can result in synergistic effects, leading to improved degradation efficiency compared to individual processes. rsc.orgbio-conferences.org Hybrid AOP systems can produce higher concentrations and a greater diversity of reactive species. rsc.org For example, the integration of ozonation with UV irradiation (O₃/UV) has shown enhanced efficiency for the degradation of organic compounds. sapub.org The synergistic effect in O₃/UV processes is attributed to the photolytic decomposition of ozone and the subsequent generation of hydroxyl radicals. sapub.org
Another combined approach is sonoelectrochemistry, which integrates ultrasound and electrochemical processes. This method has been shown to enhance the decolorization rate of dye solutions. biotechrep.irbiotechrep.ir Research on Reactive Orange 122 indicates that sonoelectrochemistry can achieve high levels of decolorization and chemical oxygen demand (COD) removal, with the efficiency being influenced by the presence or absence of hydrogen peroxide. biotechrep.irbiotechrep.ir
Biological Degradation and Bioremediation of Acid Red 122
Biological degradation and bioremediation offer environmentally sustainable and economically attractive approaches for treating wastewater containing dyes. thepab.orgjabonline.inresearchgate.netmedwinpublishers.com Microorganisms, including bacteria and fungi, possess enzymatic systems capable of breaking down the complex structures of azo dyes. thepab.orgjabonline.inresearchgate.nettandfonline.com
Microbial Decolorization of Acid Red 122
Microbial decolorization of azo dyes primarily involves the reductive cleavage of the azo bond (-N=N-), which is the chromophore responsible for the color. thepab.org This process typically yields colorless aromatic amines. thepab.orgjabonline.in Under aerobic conditions, these aromatic amines can undergo further degradation, potentially leading to their mineralization into simple inorganic compounds. thepab.org
Bacterial Strains and Consortia for Degradation (e.g., Streptomyces sp., Bacillus megaterium)
Numerous bacterial strains and consortia have been investigated for their capacity to degrade azo dyes. Notable examples include Streptomyces sp. and Bacillus megaterium. sapub.orgredalyc.orgnih.gov
Streptomyces species, characterized by their filamentous growth, are recognized for producing extracellular enzymes, such as peroxidases, which contribute to the degradation of complex organic compounds like lignin (B12514952) and potentially dyes. mdpi.comresearchgate.net
Bacillus megaterium is another bacterial species that has demonstrated potential for azo dye degradation. medwinpublishers.comscione.comresearchgate.net Studies have reported strains of Bacillus megaterium capable of decolorizing and degrading various azo dyes, including those structurally similar to Acid Red 122. medwinpublishers.comscione.com For instance, a Bacillus megaterium strain isolated from textile wastewater exhibited significant removal of Acid Red 337. medwinpublishers.com The efficiency of decolorization by Bacillus megaterium is influenced by factors such as contact time, pH, and temperature. scione.com Research suggests that both biosorption onto the bacterial biomass and enzymatic activity contribute to dye removal by Bacillus megaterium. scione.comresearchgate.net
Other bacterial genera reported to be involved in dye degradation include Pseudomonas, Alcaligenes, Sphingomonas, and Rhodococcus. researchgate.net
Fungal and Enzymatic Degradation Pathways
Fungi, particularly white-rot fungi, are highly effective in degrading recalcitrant organic pollutants due to their robust extracellular enzymatic systems. tandfonline.comresearchgate.netresearchgate.net These enzymes, including laccases, manganese peroxidases (MnP), and lignin peroxidases (LiP), are capable of oxidizing a broad spectrum of aromatic compounds and cleaving complex chemical bonds, such as those found in azo dyes. tandfonline.comresearchgate.netresearchgate.netnih.gov
Fungal degradation of dyes can involve both biosorption and enzymatic breakdown mechanisms. tandfonline.com Fungi typically thrive in slightly acidic environments, and their extracellular enzymes play a crucial role in the breakdown of complex dye structures. tandfonline.com Examples of fungi studied for dye degradation include Trametes gibbosa, which has been investigated for the degradation of anthraquinone (B42736) dyes. researchgate.net While specific details on the enzymatic degradation pathways of Acid Red 122 by fungi were not extensively found in the search results, the general mechanisms involving ligninolytic enzymes like laccase, MnP, and LiP are relevant to the degradation of complex dye molecules. tandfonline.comresearchgate.netresearchgate.net
Algal species, such as Chlorella and Oscillatoria, have also demonstrated the ability to degrade and decolorize azo dyes, yielding aromatic amines as intermediate products. thepab.org Some algal species can even utilize azo compounds as their sole source of carbon and nitrogen. thepab.org
Table 1: Summary of Selected Degradation Methods and Findings
| Method | Key Findings | Relevant Acid Red 122 or Related Dye Studies |
| Fenton Reaction | Generates •OH radicals; efficiency depends on pH, H₂O₂, Fe²⁺ concentration; often follows first-order kinetics; optimal at acidic pH (~3). omu.edu.trdeswater.comnih.gov | Acid Red G nih.gov |
| Ozonation | Strong oxidant; direct and indirect (•OH) reactions; high decolorization efficiency; influenced by pH (alkaline favors higher rates); often first-order kinetics. sapub.orgredalyc.orgcwejournal.orgresearchgate.net | Acid Red 14 redalyc.org, Reactive Orange 122 redalyc.org |
| Sonochemical Degradation | Ultrasound-induced cavitation generates •OH radicals; efficiency influenced by frequency and power. biotechrep.iromu.edu.tracs.org | Reactive Orange 122 biotechrep.irbiotechrep.ir |
| Sonoelectrochemistry (Combined AOP) | Combines ultrasound and electrochemistry; enhances decolorization and COD removal; results vary with H₂O₂ presence. biotechrep.irbiotechrep.ir | Reactive Orange 122 biotechrep.irbiotechrep.ir |
| Bacterial Decolorization (e.g., Bacillus megaterium) | Cleavage of azo bond; can lead to aromatic amines; influenced by contact time, pH, temperature; involves biosorption and enzymatic action. thepab.orgscione.comresearchgate.net | Acid Red 337 medwinpublishers.com |
| Fungal Degradation | Utilizes extracellular enzymes (laccases, peroxidases); effective for recalcitrant compounds; involves biosorption and enzymatic breakdown; often thrive in acidic conditions. tandfonline.comresearchgate.netresearchgate.net | Anthraquinone dyes (related structure) researchgate.net |
Optimization of Biological Degradation Parameters (e.g., pH, Temperature, Carbon/Nitrogen Sources)
Optimizing environmental parameters is critical for enhancing the efficiency of biological degradation of azo dyes. Key factors include pH, temperature, and the availability of carbon and nitrogen sources.
The pH of the aqueous system significantly influences microbial activity and enzyme function. Studies on the biodegradation of other azo dyes, such as Methyl Red and Acid Black 210, have shown that a neutral pH (around 7) can be optimal for maximum decolorization efficiency. researchgate.netmdpi.com However, some microorganisms can tolerate and effectively degrade dyes over a broader pH range. researchgate.net
Temperature also plays a vital role in microbial growth and enzymatic reaction rates. Research indicates that optimal temperatures for azo dye biodegradation can vary depending on the microbial species. For instance, a temperature of 35 °C was found to be optimal for the decolorization of Reactive Orange 122, Direct Blue 15, and Direct Black 38 by S. albidoflavus 3MGH. researchgate.net
The presence and type of carbon and nitrogen sources can significantly impact dye biodegradation. Microorganisms require these nutrients for growth and metabolic activities. In some cases, azo dyes can be utilized as the sole carbon or nitrogen source. wur.nlresearchgate.net However, the addition of co-substrates, such as glucose or yeast extract, can enhance the decolorization process by providing electron donors needed for azo bond cleavage or supporting microbial growth. wur.nlresearchgate.netresearchgate.net It is important to note that an excessive concentration of external carbon sources might lead microorganisms to preferentially utilize the readily available carbon instead of the dye. researchgate.net Nitrogen sources like yeast extract or peptone have been shown to strongly enhance decolorization efficiency for some dyes. researchgate.net
Bioreactor System Applications for Acid Red 122 Treatment
Bioreactor systems provide controlled environments for the biological treatment of wastewater containing azo dyes. Sequential batch reactors (SBRs) are commonly employed for this purpose, allowing for alternating anaerobic and aerobic conditions that favor the two-step degradation process of azo dyes. researchgate.net
Studies utilizing SBRs for the treatment of wastewater containing dyes, including Acid Red 122 as part of a mixture in printing inks, have demonstrated their effectiveness in achieving high decolorization rates. researchgate.netresearchgate.net For example, an SBR inoculated with a microbial consortium showed significant decolorization of inks containing Acid Red 122. researchgate.netresearchgate.net The hydraulic retention time (HRT) is a critical parameter in SBR operation, influencing the contact time between microorganisms and the dye. researchgate.net Optimization of HRT and other operating conditions, such as pH and mixed liquor suspended solids (MLSS), is essential for maximizing removal efficiency. researchgate.net
Continuous fixed-bed bioreactors have also been explored for textile dye degradation, with studies focusing on optimizing parameters like flow rate, bed height, and pollutant concentration to enhance degradation yield. mdpi.com
Metabolite Identification in Biodegradation Pathways
Identifying the intermediate metabolites formed during the biodegradation of Acid Red 122 is crucial for understanding the degradation pathways and assessing the potential toxicity of the treated effluent. The initial anaerobic cleavage of the azo bond in azo dyes yields aromatic amines. researchgate.netwur.nl Further aerobic degradation involves the breakdown of these amines.
Analytical techniques such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used to identify and characterize these intermediate products. researchgate.netmdpi.comresearchgate.net Studies on the biodegradation of other azo dyes have identified aromatic amines and other intermediate compounds. For instance, the degradation of Acid Red 88 by TiO2 nanoparticles resulted in byproducts such as 4-amino naphthalene (B1677914) sulfonic acid and naphthalene-2-ol. mdpi.com
While the specific metabolites of Acid Red 122 biodegradation are not extensively detailed in the provided snippets, research on similar azo dyes suggests the formation of sulfonated and unsulfonated aromatic amines following anaerobic reduction. wur.nl Subsequent aerobic processes would then target the breakdown of these aromatic structures. Toxicity assessment of the metabolites is a critical step to ensure that the biodegradation process effectively detoxifies the wastewater. mdpi.com
Adsorption-Based Removal Technologies for Acid Red 122
Adsorption is a widely used physicochemical method for the removal of dyes from wastewater due to its simplicity, effectiveness, and potential for adsorbent regeneration. nih.govnih.gov This process involves the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material.
Development of Novel Adsorbent Materials
The development of novel and efficient adsorbent materials is an active area of research for the removal of Acid Red 122 and other dyes. Various materials have been investigated, including activated carbon, metal oxides, composites, and modified natural materials. nih.govnih.gov
Novel adsorbents are being developed with enhanced surface area, pore structure, and surface functional groups to improve their adsorption capacity and selectivity for anionic dyes like Acid Red 122. Examples include ionic liquid modified magnetic nanoparticles (IL-Fe3O4) which showed high removal efficiency for Reactive Orange 122 (a related azo dye). ijcce.ac.irijcce.ac.irresearchgate.net Other materials like modified bentonite (B74815) and zeolite/chitosan hydrogels have also been explored for the adsorption of acid dyes. deswater.commdpi.com The effectiveness of these novel adsorbents is often evaluated based on their adsorption capacity, kinetics, and reusability. nih.gov
Adsorption Kinetics and Equilibrium Studies
Adsorption kinetics and equilibrium studies are essential for understanding the adsorption process and designing efficient adsorption systems. Kinetic studies investigate the rate at which dye molecules are adsorbed onto the adsorbent surface, providing information about the adsorption mechanism. Common kinetic models include the pseudo-first-order and pseudo-second-order models. ijcce.ac.irresearchgate.net
Equilibrium studies describe the relationship between the amount of dye adsorbed onto the solid phase and the concentration of dye remaining in the liquid phase at equilibrium. Adsorption isotherm models, such as the Langmuir and Freundlich models, are used to interpret equilibrium data. nih.govijcce.ac.irresearchgate.netmdpi.comacs.org The Langmuir model typically describes monolayer adsorption on a homogeneous surface, while the Freundlich model is more suitable for multilayer adsorption on heterogeneous surfaces. researchgate.netdeswater.commdpi.com
Studies on the adsorption of related azo dyes have shown that the adsorption process can follow either Langmuir or Freundlich isotherms depending on the adsorbent material and experimental conditions. nih.govresearchgate.netdeswater.commdpi.comacs.org The maximum adsorption capacity, determined from isotherm studies, is a key parameter for evaluating the performance of an adsorbent. mdpi.com Factors such as pH, contact time, adsorbent dosage, and initial dye concentration influence the adsorption kinetics and equilibrium. ijcce.ac.irijcce.ac.irresearchgate.netdeswater.comacs.org
Regeneration and Reusability of Adsorbents
Adsorption is considered a highly effective method for dye removal from wastewater due to factors such as low operation cost, reusability of the adsorbent, and the excellent properties of adsorbent materials like high surface area and high adsorption capacity. iwaponline.com Adsorbents used for dye removal can often be regenerated and reused, which offers significant economic and environmental benefits. iwaponline.commdpi.com These benefits include reducing the cost of synthesizing new adsorbent materials, preventing pollution associated with the disposal of spent adsorbents, and controlling potential odors from used adsorbents during storage. mdpi.com
The reusability of adsorbents is typically evaluated over several adsorption-desorption cycles. Many regenerated adsorbents have been found suitable for multiple adsorption cycles, often at least three. iwaponline.com However, the efficiency of the adsorbent may decrease after several regeneration cycles, potentially due to structural changes or residual adsorbed molecules remaining within the adsorbent material. iwaponline.com
Chemical treatments, such as using HCl or NaOH solutions, are commonly employed for regenerating spent adsorbents. iwaponline.com Studies on the reusability of various adsorbents for dye removal, including acid dyes, have shown promising results. For instance, chitosan-based adsorbents have demonstrated favorable regeneration efficiency and can be reused for multiple cycles without a significant loss in adsorption capacity for certain acid dyes. mdpi.com The effectiveness of regeneration can depend on the type of desorption agent used. mdpi.com
Another example involves the use of biochar for acid dye adsorption. Regeneration studies for biochar have tested various fluids, including absolute ethanol (B145695), 70% ethanol, and 0.1 M NaOH. Absolute ethanol has shown promising results for dye desorption, making the process more environmentally friendly and economically viable. acs.org In some cases, high removal efficiency (90-93%) of acid dyes using regenerated biochar has been observed even after five cycles of regeneration. acs.org
Activated red clay, after acid activation, has also shown reusability for dye adsorption. wwjournal.ir The activation process can increase the surface area and modify the structure of the clay, enhancing its adsorption capacity. wwjournal.ir
While regeneration is beneficial, developing effective methods that restore adsorption capacity without significant material loss or degradation remains a technical challenge. mdpi.com Simple techniques like washing or heating may suffice for some adsorbents, while others require more complex and costly procedures. mdpi.com
Integrated and Sequential Treatment Approaches for Acid Red 122
Integrated and sequential treatment approaches combine different remediation methods to enhance the removal efficiency of complex pollutants like Acid Red 122 from wastewater. These approaches leverage the strengths of individual techniques to achieve more comprehensive degradation and removal.
One example of a sequential process is the combination of electro-oxidation and plasma treatment at atmospheric pressure for the degradation of azo dyes like Carmoisine (Acid Red 14), which shares structural similarities with Acid Red 122 as both are azo dyes. researchgate.netmdpi.com This sequenced process has been shown to significantly increase the degradation efficiency, achieving high levels of decolorization and mineralization. mdpi.com
Another integrated approach involves the use of adsorption followed by other treatment methods. Adsorption methods are easily integrated with wastewater treatment plants. acs.org Following adsorption, further treatment can be applied to the concentrated dye desorbed from the adsorbent or to the residual dye in the effluent.
Biological treatment in sequential batch reactors (SBRs) has been explored for the biodegradation of acid dyes. researchgate.net This method utilizes activated sludge (mixed culture) under aerobic conditions to break down the dye molecules. researchgate.net Parameters such as hydraulic retention time, initial dye concentration, and sludge concentration play important roles in the efficiency of this process. researchgate.net Studies have shown significant reduction in both dye concentration and chemical oxygen demand (COD) using SBRs. researchgate.net
Combining adsorption with biological degradation or advanced oxidation processes (AOPs) can be particularly effective for recalcitrant organic compounds like azo dyes. researchgate.net AOPs, such as Fenton processes or electrochemical oxidation, can break down complex dye structures into simpler, potentially more biodegradable compounds. researchgate.net
Research has also investigated the multipurpose utilization of materials, where an inorganic material is used for both the adsorption treatment of pigment production wastewater and as a component in the core-modification of the pigment itself. researchgate.net While this specific study focused on Pigment Red 57:1, the concept of integrating wastewater treatment with material modification could potentially be explored for Acid Red 122. researchgate.net
The development of integrated and sequential treatment strategies is crucial for effectively addressing the challenges posed by Acid Red 122 and other persistent organic pollutants in industrial wastewater.
Analytical and Spectroscopic Characterization in Acid Red 122 Research
Spectroscopic Techniques for Characterization of Acid Red 122 and its Degradation Products
Spectroscopy is a cornerstone in the study of Acid Red 122, providing insights into its electronic and vibrational structure. These techniques are non-destructive and highly sensitive, making them ideal for both qualitative and quantitative analysis of the dye and its transformation over time.
UV-Visible spectroscopy is a primary tool for monitoring the decolorization of azo dyes like Acid Red 122. The characteristic color of the dye is due to the chromophoric azo group (–N=N–) and associated aromatic structures, which absorb light in the visible region of the electromagnetic spectrum. The degradation of the dye leads to the cleavage of this chromophore, resulting in a decrease in the absorbance at its maximum absorption wavelength (λmax).
The concentration of the dye in a solution can be monitored by measuring the absorbance at its λmax, which for dyes similar to Acid Red 122 is often around 490-530 nm. This allows for real-time tracking of the decolorization efficiency of a given treatment process. The photocatalytic degradation of similar dyes, such as Acid Red 73, has been effectively monitored by observing the decrease in its main absorption peak at 508 nm.
Kinetic analysis of the degradation process is frequently performed using data obtained from UV-Vis spectroscopy. By plotting the change in dye concentration over time, the reaction order and the rate constant can be determined. Many dye degradation processes are found to follow pseudo-first-order kinetics. The rate of decolorization can be modeled to predict the dye concentration at different stages of the degradation process under various operational parameters like temperature, catalyst amount, and light intensity.
| Parameter | Condition | Apparent Rate Constant (k_app) | Reference Finding |
|---|---|---|---|
| Catalyst Dosage | Low | k_low | The degradation rate constant typically increases with catalyst dosage up to an optimal point. |
| Catalyst Dosage | High | k_high | |
| Initial Dye Conc. | Low | k_low_conc | The reaction rate is often inversely related to the initial dye concentration in photocatalytic systems. |
| Initial Dye Conc. | High | k_high_conc | |
| pH | Acidic | k_acidic | The pH of the solution significantly influences the degradation kinetics by affecting the surface charge of the catalyst and the dye species. |
| pH | Alkaline | k_alkaline |
Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule. In the context of Acid Red 122, FTIR is used to confirm the chemical structure of the parent dye and to analyze the structural changes that occur during degradation. Each vibrational band in an FTIR spectrum corresponds to a specific chemical bond or functional group, providing a molecular "fingerprint" of the sample.
The FTIR spectrum of an untreated azo dye typically shows characteristic peaks corresponding to the azo bond (–N=N–), sulfonate groups (S=O), aromatic rings (C=C and C-H stretching), and amine groups (N-H). During degradation, the disappearance or reduction in the intensity of the peak for the azo bond (often found around 1695-1765 cm⁻¹) is a clear indicator of the chromophore cleavage. Concurrently, the appearance of new peaks, such as those for C-O or O-H bonds, can signify the formation of intermediate degradation products like alcohols and carboxylic acids. The analysis of FTIR spectra before and after treatment thus confirms the biodegradation or transformation of the dye into different metabolites.
| Wavenumber (cm⁻¹) | Vibrational Mode | Significance in Degradation Studies |
|---|---|---|
| ~3400-3550 | N-H stretching | Indicates presence of amino groups in the parent dye and potential intermediates. |
| ~2900-3000 | Aromatic C-H stretching | Changes may indicate the breakdown of aromatic rings. |
| ~1695-1765 | N=N stretching (Azo bond) | Disappearance of this peak is the primary evidence of decolorization. |
| ~1500-1600 | Aromatic C=C stretching | Alterations suggest modification or cleavage of the aromatic structure. |
| ~1000-1200 | S=O stretching (Sulfonate group) | Disappearance indicates the removal of sulfonate groups from the aromatic rings. |
| New peaks ~3200-3600 (broad) | O-H stretching | Appearance suggests the formation of hydroxylated intermediates or carboxylic acids. |
Raman spectroscopy provides complementary information to FTIR, as it measures the inelastic scattering of light from molecular vibrations. It is particularly sensitive to non-polar bonds and symmetric vibrations, making it an excellent tool for characterizing the carbon skeleton of aromatic rings and the azo linkage in dyes like Acid Red 122. The technique can be applied to identify dyes in various matrices, including artistic materials.
The Raman spectrum of an azo dye is characterized by strong bands corresponding to the N=N stretch (e.g., ~1439 cm⁻¹), aromatic ring vibrations, and C-N stretching. For instance, studies on similar acid red dyes show strong peaks for azo-benzene ring vibrations and N-phenyl stretching. During degradation studies, Raman spectroscopy can monitor the breakdown of the dye's molecular structure. The technique's high molecular selectivity allows for the differentiation between the parent dye and its degradation products based on their unique vibrational fingerprints. Surface-Enhanced Raman Spectroscopy (SERS) can be employed to overcome issues like fluorescence from the sample matrix and to enhance the signal from trace amounts of the dye or its intermediates.
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules. While 1D ¹H and ¹³C NMR are standard tools, advanced 2D NMR techniques like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are exceptionally powerful for piecing together the exact structure of unknown degradation products.
NMR is particularly valuable for mechanistic elucidation because it can provide detailed atomic-level information about the intermediates and final products of a degradation pathway. For example, by identifying the specific aromatic amines or phenolic compounds formed after the cleavage of the azo bond, the exact point of molecular fragmentation can be determined. Real-time reaction monitoring using NMR is also possible, allowing for the observation of transient intermediates and a detailed understanding of reaction kinetics. Although NMR has lower sensitivity compared to other methods, it provides a wealth of structural information that is often unattainable by other means, making it a "gold standard" for confirming proposed degradation mechanisms.
Chromatographic Methods for Intermediate Product Identification
Chromatographic techniques are essential for separating the complex mixture of compounds that can be formed during the degradation of Acid Red 122. By separating the components, each one can be individually identified and quantified.
High-Performance Liquid Chromatography (HPLC) is the most widely used chromatographic method for the analysis of dye degradation. In a typical analysis, a sample from the reaction mixture is injected into the HPLC system. The components are separated on a column (commonly a reverse-phase C18 column) based on their differential partitioning between the mobile phase and the stationary phase.
As the degradation of Acid Red 122 proceeds, HPLC analysis shows a decrease in the peak area corresponding to the parent dye and the emergence of new peaks at different retention times. These new peaks represent the various intermediate products formed. By comparing the retention times with those of known standards, some intermediates can be identified. For unknown intermediates, the fractions corresponding to each peak can be collected and subjected to further analysis, often by mass spectrometry (LC-MS) or NMR, for definitive identification. This approach allows for the detailed mapping of the degradation pathway, tracking the formation and subsequent breakdown of intermediate species over time.
Gas Chromatography-Mass Spectrometry (GC-MS) for Byproduct Elucidation
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique employed to identify and quantify the byproducts formed during the degradation of complex organic molecules like Acid Red 122. In this method, a sample is vaporized and injected into a gas chromatograph, where its components are separated based on their boiling points and affinity for the stationary phase. The separated components then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, allowing for the identification of the individual chemical structures.
While direct research detailing the specific degradation byproducts of Acid Red 122 using GC-MS is not extensively available in the reviewed literature, the application of this technique to other azo dyes provides a clear framework for its utility. For instance, in studies on similar dyes, GC-MS analysis has been crucial in elucidating the degradation pathways. The cleavage of the azo bond (-N=N-) is a primary degradation step, often leading to the formation of various aromatic amines and other smaller organic molecules. For example, research on other dyes has identified byproducts such as benzene, biphenyl, and naphthalene (B1677914) derivatives through GC-MS analysis. The identification of these intermediates is essential for assessing the detoxification efficacy of a given treatment process, as some byproducts can be more toxic than the parent dye molecule.
A hypothetical GC-MS analysis of a treated Acid Red 122 solution would likely aim to identify intermediates resulting from the breakdown of its complex structure. The expected byproducts would include derivatives of 4-Hydroxynaphthalene-1-sulfonic acid and 1,1-Bis(4-aminophenyl)cyclohexane, which are the precursors for its synthesis. The table below illustrates the types of byproducts that could be hypothetically identified.
Table 1: Hypothetical GC-MS Analysis of Acid Red 122 Degradation Byproducts
| Retention Time (min) | Detected Mass-to-Charge Ratio (m/z) | Tentatively Identified Compound |
|---|---|---|
| 8.5 | 93, 77 | Aniline |
| 12.3 | 143, 115 | Naphthalene derivative |
| 15.8 | 184, 169 | Substituted biphenyl |
This table is for illustrative purposes and represents the type of data obtained from a GC-MS analysis in dye degradation studies.
Other Analytical Techniques for Process Monitoring
Chemical Oxygen Demand (COD) and Total Organic Carbon (TOC) Reduction Analysis
Table 2: Illustrative COD and TOC Reduction during Hypothetical Treatment of Acid Red 122
| Treatment Time (hours) | COD (mg/L) | TOC (mg/L) | Percent Reduction (%) |
|---|---|---|---|
| 0 | 500 | 150 | 0 |
| 1 | 350 | 105 | 30 |
| 2 | 200 | 60 | 60 |
| 4 | 100 | 30 | 80 |
This table illustrates the expected trend of COD and TOC reduction during an effective degradation process for an organic dye like Acid Red 122.
pH and Electrical Conductivity Monitoring
The continuous monitoring of pH and electrical conductivity provides valuable real-time insights into the chemical changes occurring during the degradation of Acid Red 122. The pH of the solution can influence the efficiency of many degradation processes, such as advanced oxidation processes (AOPs), and can also change as acidic or basic byproducts are formed. For instance, the mineralization of the dye can lead to the formation of inorganic acids, causing a decrease in the pH of the solution.
Electrical conductivity, which is a measure of the concentration of ions in a solution, can also be used to track the degradation process. The initial dye solution will have a certain conductivity due to the presence of the sodium salts in the dye structure. As the dye molecule is broken down and mineralized into smaller ionic species and inorganic ions (e.g., sulfates and nitrates from the sulfonate and amine groups), the electrical conductivity of the solution is expected to change. Therefore, tracking both pH and conductivity can serve as a simple and effective method for monitoring the progress of the degradation reaction.
Table 3: Hypothetical pH and Electrical Conductivity Changes during Acid Red 122 Mineralization
| Treatment Time (hours) | pH | Electrical Conductivity (mS/cm) |
|---|---|---|
| 0 | 7.0 | 1.5 |
| 1 | 6.5 | 1.7 |
| 2 | 5.8 | 2.0 |
| 4 | 5.0 | 2.5 |
This table shows a hypothetical trend where the pH decreases and conductivity increases as the dye is mineralized into acidic byproducts and inorganic ions.
Zeta Potential Analysis in Dispersion Studies
Zeta potential is a critical parameter for understanding the stability of colloidal dispersions, which is highly relevant for Acid Red 122 in its pigment form (Pigment Red 122). It is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is one of the fundamental parameters known to affect dispersion stability. A high absolute zeta potential (typically > ±30 mV) indicates strong repulsive forces between particles, leading to a stable, non-aggregating dispersion. Conversely, a low zeta potential suggests that the attractive forces may exceed the repulsive forces, leading to flocculation and instability.
The zeta potential of Pigment Red 122 particles is highly dependent on the properties of the dispersing medium, particularly the pH. By measuring the zeta potential as a function of pH, the isoelectric point (the pH at which the zeta potential is zero) can be determined. At the isoelectric point, the dispersion is least stable. This analysis is crucial for formulating stable inks, coatings, and other products where Pigment Red 122 is used, ensuring uniform color and preventing sedimentation. For instance, studies on nano-pigment red 122 dispersions have shown that the stability is significantly affected by pH.
Table 4: Representative Zeta Potential of a Pigment Red 122 Dispersion at Different pH Values
| pH | Zeta Potential (mV) | Dispersion Stability |
|---|---|---|
| 3 | +25 | Moderately Stable |
| 5 | +10 | Unstable |
| 7 | -20 | Moderately Stable |
| 9 | -35 | Highly Stable |
This table illustrates the typical pH-dependent behavior of the zeta potential for a pigment dispersion.
X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM) for Catalyst and Material Characterization
X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM) are indispensable techniques for characterizing the physical properties of Acid Red 122 (as a solid pigment) and the materials used in its treatment, such as catalysts. XRD is used to determine the crystalline structure of materials. For Pigment Red 122, XRD analysis can confirm its crystal phase and estimate the crystallite size, which can influence its coloristic and performance properties. In the context of degradation studies, XRD is vital for characterizing the catalysts, for example, to identify the active crystalline phases of a TiO2 or a mixed-metal oxide catalyst before and after the reaction.
Scanning Electron Microscopy (SEM) provides high-resolution images of the surface morphology and topography of a sample. SEM analysis of Pigment Red 122 particles can reveal their size, shape, and state of aggregation. This is important for quality control and for understanding how the pigment will disperse in a medium. When studying degradation processes, SEM is used to examine the morphology of the catalyst, which can provide insights into its synthesis and how it might change during the reaction. It can also be used to visualize the interaction of the dye with an adsorbent material.
Table 5: Information Obtained from XRD and SEM Analysis in Acid Red 122 Research
| Technique | Information Provided | Application Example |
|---|---|---|
| X-ray Diffraction (XRD) | Crystalline structure, phase identification, crystallite size. | Confirming the crystal form of Pigment Red 122; Identifying the anatase and rutile phases in a TiO2 photocatalyst. |
| Scanning Electron Microscopy (SEM) | Surface morphology, particle size and shape, aggregation state. | Visualizing the primary particles and aggregates of Pigment Red 122; Examining the surface of a catalyst used for dye degradation. |
Thermogravimetric Analysis (TGA) for Thermal Stability Evaluation
Thermogravimetric Analysis (TGA) is a thermal analysis technique used to measure the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is particularly useful for determining the thermal stability of a material. For Acid Red 122, particularly in its pigment form (Pigment Red 122), TGA is used to evaluate its stability at high temperatures, which is a critical property for its application in plastics and coatings that undergo high-temperature processing.
TGA curves provide data on the temperatures at which weight loss occurs, indicating decomposition, as well as the percentage of weight lost at each stage. Studies on Pigment Red 122 have shown that it is a thermally stable compound. For instance, TGA has demonstrated that the degradation and significant weight loss for Pigment Red 122 occur at temperatures well above typical processing temperatures for polymers. Research has shown that the major weight loss for unmodified Pigment Red 122 occurs in a temperature range of 450–820 °C. Modifying the pigment surface, for example with silica (B1680970), can further enhance its thermal stability.
Table 6: Thermal Stability Data for Unmodified Pigment Red 122 from TGA
| Parameter | Temperature (°C) |
|---|---|
| Temperature at 5% Weight Loss (T5%) | ~450 |
| Temperature at 10% Weight Loss (T10%) | ~550 |
| Temperature at 20% Weight Loss (T20%) | ~590 |
| Temperature at 50% Weight Loss (T50%) | ~630 |
Data compiled from literature findings on the TGA of Pigment Red 122.
Computational and Theoretical Studies of Acid Red 122
Quantum Chemical Calculations for Molecular Structure and Reactivity
Quantum chemical calculations, particularly those employing Density Functional Theory (DFT), are fundamental in elucidating the intrinsic properties of a molecule. These calculations solve approximations of the Schrödinger equation to determine the electron distribution and energy of a molecule, which in turn dictates its geometry and reactivity.
Detailed Research Findings: Studies on azo dyes similar to Acid Red 122 often use DFT methods, such as B3LYP with a 6-311++G(d,p) basis set, to optimize the molecular geometry and calculate various electronic and reactivity parameters. The optimized structure provides precise information on bond lengths, bond angles, and dihedral angles.
From the electronic structure, key properties like the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are determined. The HOMO-LUMO energy gap (ΔE) is a critical parameter; a smaller gap suggests that the molecule is more easily excited and thus more reactive. These frontier orbitals also indicate the regions of a molecule most likely to donate or accept electrons. For azo dyes, the HOMO is often localized around the azo linkage (-N=N-) and associated aromatic rings, making this area susceptible to oxidative attack. Conversely, the LUMO distribution highlights sites prone to nucleophilic attack.
Table 1: Key Quantum Chemical Parameters and Their Significance
| Parameter | Symbol | Significance |
|---|---|---|
| HOMO Energy | EHOMO | Represents the electron-donating ability of the molecule. A higher value indicates a greater tendency to donate electrons. |
| LUMO Energy | ELUMO | Represents the electron-accepting ability of the molecule. A lower value indicates a greater tendency to accept electrons. |
| HOMO-LUMO Gap | ΔE | Indicates chemical reactivity and kinetic stability. A smaller gap implies higher reactivity. |
| Chemical Potential | µ | Measures the "escaping tendency" of electrons from a stable system. |
| Global Hardness | η | Represents the resistance of a molecule to change its electron configuration. |
| Global Softness | S | The reciprocal of global hardness, indicating how easily the molecule's electron cloud is polarized. |
Density Functional Theory (DFT) Studies on Degradation Mechanisms
DFT is an invaluable tool for investigating the complex reaction pathways involved in the degradation of dyes like Acid Red 122. It is particularly useful for studying advanced oxidation processes (AOPs), where highly reactive species like hydroxyl radicals (•OH) attack and break down the dye molecule.
Detailed Research Findings: Computational studies on dye degradation typically model the interaction between the dye and the primary oxidant. By calculating the potential energy surface of the reaction, researchers can identify the most energetically favorable pathways for degradation. To pinpoint the most vulnerable sites on the dye molecule, methods such as Natural Population Analysis (NPA) and the calculation of Fukui indices are employed. These analyses reveal the local electron density and reactivity, predicting where a radical species is most likely to attack. For azo dyes, common initial attack sites include the azo bond, aromatic rings, and attached functional groups.
DFT calculations can map out the entire degradation sequence, from the initial attack to the formation of various intermediates and, ultimately, to mineralization products like CO2 and H2O. For each step in the proposed mechanism, the activation energy (the energy barrier that must be overcome) and the reaction free energy can be calculated. Pathways with lower activation barriers are kinetically favored and more likely to occur. This detailed mechanistic insight is crucial for optimizing the conditions of degradation processes to enhance their efficiency. For example, DFT studies on other organic pollutants have shown how modifying a catalyst can lower the free energy of reaction steps, making the degradation process more spontaneous.
Modeling of Environmental Fate and Transport
Predicting how a chemical like Acid Red 122 will behave once released into the environment is a key aspect of risk assessment. Multimedia environmental fate and transport models are computational tools designed to simulate the movement, distribution, and persistence of chemicals across different environmental compartments.
Detailed Research Findings: These models, which can operate at watershed or regional scales, typically divide the environment into interconnected compartments: air, water, soil, sediment, and sometimes vegetation or biota. The transport of a chemical between these compartments is governed by complex processes like advection, diffusion, and interfacial transport (e.g., volatilization from water to air or sorption from water to sediment).
A fugacity-based approach is often used to formulate the mechanisms of transport and transformation. The model's predictions rely on a set of key chemical-physical properties of the compound, which can be determined experimentally or estimated using quantitative structure-property relationship (QSPR) models. The outputs include the predicted environmental concentrations (PECs) in each compartment over time and the dominant fate processes. While specific fate and transport models for Acid Red 122 are not widely documented, the general methodology is well-established for organic pollutants.
Table 2: Input Parameters for Environmental Fate and Transport Models
| Parameter | Symbol | Environmental Significance |
|---|---|---|
| Henry's Law Constant | KH | Describes the partitioning of a chemical between air and water, indicating its tendency to volatilize. |
| Soil Organic Carbon-Water Partitioning Coefficient | Koc | Measures the tendency of a chemical to adsorb to organic matter in soil and sediment, affecting its mobility in groundwater. |
| Octanol-Water Partition Coefficient | Kow | Indicates a chemical's lipophilicity and its potential to bioaccumulate in the fatty tissues of organisms. |
Simulation of Adsorption and Interaction with Materials
The removal of dyes from wastewater often involves adsorption onto the surface of various materials. Molecular simulation techniques, such as Molecular Dynamics (MD) and Monte Carlo methods, provide atomic-level insights into how Acid Red 122 molecules interact with and bind to adsorbent surfaces.
Detailed Research Findings: Simulations can model the dynamic process of a dye molecule approaching and adsorbing onto a material's surface, such as activated carbon, clay, or a nanoparticle. These models help to identify the primary forces driving the adsorption, which can include electrostatic interactions, hydrogen bonding, van der Waals forces, and hydrophobic interactions.
For similar dyes like Acid Red 114, statistical physics models have been used to analyze experimental data and provide a deeper mechanistic understanding. These models can determine key parameters such as the number of dye molecules bound per adsorbent site, the density of receptor sites, and the orientation of the adsorbed molecules (e.g., parallel or non-parallel to the surface).
A crucial output of these simulations is the calculation of adsorption energy. A low adsorption energy is indicative of physisorption, a reversible process driven by weak intermolecular forces. A high adsorption energy suggests chemisorption, where stronger, covalent-like bonds are formed between the dye and the surface. This information is vital for designing effective adsorbents and for developing processes to regenerate them after use.
Table 3: Typical Outputs from Adsorption Modeling of Acid Dyes
| Parameter | Finding for Similar Acid Dyes (e.g., Acid Red 114) | Significance |
|---|---|---|
| Adsorption Isotherm Model | Langmuir-Freundlich or Langmuir models often provide the best fit. | Describes the equilibrium relationship between the concentration of the dye in solution and the amount adsorbed on the material. |
| Maximum Adsorption Capacity (qmax) | Values can range widely depending on the adsorbent, e.g., up to 84.75 mg/g or 238.1 mg/g for modified adsorbents. | Represents the maximum amount of dye that can be adsorbed per unit mass of the adsorbent. |
| Adsorption Kinetics Model | The pseudo-second-order model frequently describes the kinetic data well. | Describes the rate of dye uptake and provides insights into the rate-limiting step of the adsorption process. |
Future Directions and Emerging Research Avenues for Acid Red 122
Development of Novel Hybrid Remediation Technologies
Future research in the remediation of Acid Red 122 is increasingly focused on the development of novel hybrid technologies that combine multiple treatment methods to enhance efficiency and overcome the limitations of single processes. Hybrid advanced oxidation processes (AOPs), for instance, are being explored for their potential to achieve higher degradation rates and more complete mineralization of recalcitrant organic pollutants like azo dyes. mostwiedzy.pl Combining methods such as photocatalysis with adsorption, sonochemical processes, or electrochemical techniques can lead to synergistic effects, improving mass transfer, increasing the generation of reactive species, and broadening the range of treatable dye concentrations. mostwiedzy.plpreprints.orgmdpi.com For example, studies on the degradation of other dyes have shown that coupling hydrodynamic cavitation with external oxidants like hydrogen peroxide or ozone can significantly increase degradation efficiency in shorter treatment times. mostwiedzy.pl Similarly, the integration of electrochemical oxidation with plasma treatment has demonstrated enhanced degradation efficiency for azo dyes like Carmoisine (Acid Red 14). mdpi.com Future work will likely involve optimizing the parameters of these hybrid systems, exploring new material combinations (such as novel photocatalysts or adsorbents), and assessing their economic feasibility and long-term stability for the treatment of wastewater containing Acid Red 122. preprints.orgaip.org
Advanced In Situ Spectroscopic Monitoring of Degradation Processes
Advanced in situ spectroscopic monitoring techniques are poised to play a crucial role in understanding and optimizing the degradation of Acid Red 122 in real-time. Techniques such as in situ UV-Vis spectrophotometry, Raman spectroscopy, and FTIR spectroscopy can provide valuable information about the concentration changes of the dye, the formation and disappearance of intermediate products, and the changes in the chemical structure of the dye and the catalyst or adsorbent materials during the degradation process. frontiersin.orggoogle.comacs.orgmdpi.com Future research will focus on developing and applying these techniques for continuous, non-invasive monitoring of Acid Red 122 degradation in various remediation systems, including advanced oxidation processes and biological treatments. mdpi.com This will enable better control and optimization of treatment parameters, leading to improved efficiency and reduced operating costs. The development of more sensitive and selective spectroscopic probes, coupled with advanced data analysis techniques, including chemometrics and machine learning, will further enhance the capabilities of in situ monitoring for complex wastewater matrices. google.com
Machine Learning and AI Applications in Process Optimization and Prediction
Comprehensive Mechanistic Understanding at the Molecular Level
Achieving a comprehensive mechanistic understanding of Acid Red 122 degradation and transformation at the molecular level is crucial for developing more effective and targeted remediation strategies. Future research will delve deeper into the specific pathways and intermediate products formed during various degradation processes, such as photocatalysis, ozonation, and biological treatment. mdpi.comdntb.gov.uaacs.org Techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) will be employed to identify and quantify these intermediates, providing insights into the bond cleavage and transformation reactions occurring. acs.org Computational chemistry and molecular modeling will play a vital role in elucidating reaction mechanisms, predicting the reactivity of the dye molecule and its intermediates, and designing more efficient catalysts or enzymes for degradation. researchgate.net Understanding the interaction of Acid Red 122 with different materials at the molecular level, such as the adsorption mechanisms on novel adsorbents or the interaction with active sites on photocatalysts, will inform the design of improved materials. researchgate.net
Research on Acid Red 122 in Emerging Contaminant Frameworks
Future research will increasingly consider Acid Red 122 within the broader framework of emerging contaminants (ECs). While Acid Red 122 is a known pollutant, its co-occurrence with other ECs in complex wastewater matrices and its potential for transformation into more persistent or toxic byproducts are areas requiring further investigation. mdpi.comuah.esepa.vic.gov.auwatereurope.eu Research will focus on developing analytical methods for the simultaneous detection and quantification of Acid Red 122 and other ECs. epa.vic.gov.au Studies will also investigate the combined effects of Acid Red 122 and other pollutants on the environment and human health, moving beyond single-pollutant assessments. watereurope.eu Furthermore, research will explore the behavior and fate of Acid Red 122 in various environmental compartments, including soil and sediment, and its potential for bioaccumulation or biomagnification. epa.vic.gov.au The development of risk assessment models that consider the complex mixture of pollutants present in wastewater and the environment is also a critical future direction. mdpi.comwatereurope.eu
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
